4-Bromobutan-2-ol
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Overview
Description
4-Bromobutan-2-ol is a brominated alcohol compound with the molecular formula C4H9BrO . It has a molecular weight of 153.02 . It is a liquid at room temperature .
Molecular Structure Analysis
The molecular structure of this compound consists of a four-carbon chain (butan-) with a bromine atom attached to the second carbon and a hydroxyl group (-ol) attached to the fourth carbon .Physical And Chemical Properties Analysis
This compound is a liquid at room temperature . It has a molecular weight of 153.02 . More specific physical and chemical properties such as boiling point, melting point, and solubility were not found in the search results.Scientific Research Applications
Stereoselective Epoxidation
4-Bromobutan-2-ol is utilized in the stereoselective epoxidation of alkenes, demonstrating the influence of a bromine atom or a hydroxyl group on the stereochemical course of microbial epoxidation. This process is crucial for producing specific enantiomers of epoxide compounds, which are valuable in pharmaceutical synthesis and fine chemical manufacturing (Archelas, Hartmans, & Tramper, 1988).
Arylation via Pd-Catalyzed Suzuki Cross-Coupling
The compound has been a key reactant in the arylation process via Pd-catalyzed Suzuki cross-coupling reactions, leading to the synthesis of various derivatives. These derivatives exhibit significant electronic and non-linear optical (NLO) properties, contributing to advancements in materials science and optoelectronic applications (Nazeer et al., 2020).
Environmental and Biological Sensors
Research has explored the use of this compound derivatives as fluorescent probes for detecting hydrazine in environmental and biological samples. These probes offer low cytotoxicity, excellent cell permeability, and significant potential for environmental monitoring and safety applications (Zhu et al., 2019).
Green Chemistry Applications
In green chemistry, this compound derivatives are used in the synthesis of epoxides and other compounds using glucose as a renewable reductant. This approach emphasizes the importance of sustainable and environmentally friendly chemical processes (Monopoli et al., 2010).
Advanced Materials Development
The compound's derivatives are employed in the development of advanced materials, such as in the synthesis and co-telomerization of fluoroepoxybutanes. These materials are crucial for the creation of polymers with specific properties, including resistance to solvents and chemicals, which are essential for various industrial applications (Ito et al., 1979).
Safety and Hazards
4-Bromobutan-2-ol is associated with several hazard statements including H226, H315, H319, and H335 . These correspond to flammable liquid and vapor, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation respectively . Safety precautions include avoiding breathing dust/fume/gas/mist/vapors/spray and using only outdoors or in a well-ventilated area .
Mechanism of Action
Target of Action
It’s known that brominated compounds often interact with various enzymes and receptors in the body due to their structural similarity to naturally occurring molecules .
Mode of Action
One study mentions the use of a haloalkane dehalogenase enzyme to selectively dehalogenate rac-1,3-dibromobutane to produce (s)-4-bromobutan-2-ol . This suggests that 4-Bromobutan-2-ol might be involved in enzymatic reactions as a substrate or product.
Biochemical Pathways
Given its structure, it might participate in reactions involving haloalkane dehalogenase enzymes . These enzymes are known to catalyze the conversion of haloalkanes to their corresponding alcohols, which can then participate in various metabolic pathways.
Pharmacokinetics
It’s suggested that this compound has high gastrointestinal absorption and is bbb permeant . Its logP values suggest moderate lipophilicity, which could influence its distribution and bioavailability .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of this compound. For instance, its flammability suggests that it should be handled and stored carefully to prevent fire hazards . It’s also recommended to use it only outdoors or in a well-ventilated area .
Biochemical Analysis
Cellular Effects
Brominated compounds can influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism
Molecular Mechanism
It’s possible that it exerts its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression
Dosage Effects in Animal Models
It’s important to understand any threshold effects, as well as any toxic or adverse effects at high doses
Properties
IUPAC Name |
4-bromobutan-2-ol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H9BrO/c1-4(6)2-3-5/h4,6H,2-3H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KHZTWUIVCAAVDC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CCBr)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H9BrO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
153.02 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
6089-17-4 |
Source
|
Record name | 4-bromobutan-2-ol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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